![molecular formula C19H16N4OS B5867200 N-(4,5-dihydro-1,3-thiazol-2-yl)-6-methyl-2-(4-pyridinyl)-4-quinolinecarboxamide](/img/structure/B5867200.png)
N-(4,5-dihydro-1,3-thiazol-2-yl)-6-methyl-2-(4-pyridinyl)-4-quinolinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4,5-dihydro-1,3-thiazol-2-yl)-6-methyl-2-(4-pyridinyl)-4-quinolinecarboxamide, commonly known as DTTQ, is a synthetic compound that belongs to the class of quinoline derivatives. It possesses a wide range of pharmacological activities and has been extensively studied for its potential use in various scientific research applications.
Mechanism of Action
DTTQ exerts its pharmacological effects through the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It also inhibits the activity of NF-κB, a transcription factor involved in the regulation of the immune response and inflammation.
Biochemical and Physiological Effects:
DTTQ has been shown to possess a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the growth of tumor cells. It also exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. DTTQ has also been shown to possess antimicrobial activity against various bacterial strains.
Advantages and Limitations for Lab Experiments
DTTQ possesses several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified. It exhibits a wide range of pharmacological activities, making it useful for studying various biological processes. However, DTTQ also possesses several limitations. It is a relatively new compound and its pharmacokinetic properties are not well understood. It also exhibits cytotoxic effects at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for the study of DTTQ. It has been shown to possess potential therapeutic applications for various diseases, including cancer and neurodegenerative diseases. Further studies are needed to fully understand the pharmacokinetic properties of DTTQ and its potential side effects. Additionally, the development of new analogs of DTTQ may lead to the discovery of more potent and selective compounds.
Synthesis Methods
DTTQ can be synthesized through a multistep process involving the reaction of 2-chloro-4,6-dimethylquinoline with 2-aminopyridine and thioamide. The final product is then purified through column chromatography.
Scientific Research Applications
DTTQ has been widely used in scientific research for its potential therapeutic applications. It has been shown to possess antitumor, anti-inflammatory, and antimicrobial activities. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-(4,5-dihydro-1,3-thiazol-2-yl)-6-methyl-2-pyridin-4-ylquinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4OS/c1-12-2-3-16-14(10-12)15(18(24)23-19-21-8-9-25-19)11-17(22-16)13-4-6-20-7-5-13/h2-7,10-11H,8-9H2,1H3,(H,21,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKOYAIGFHKGDDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(C=C2C(=O)NC3=NCCS3)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.